Cas no 2022689-66-1 (3-formamido-3-(1,2-thiazol-5-yl)propanoic acid)

• Product Name: 3-formamido-3-(1,2-thiazol-5-yl)propanoic acid
• CAS No: 2022689-66-1
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 5861638
• PubChem ID: 165865738
• Update Time: 2025-06-15

3-formamido-3-(1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formamido-3-(1,2-thiazol-5-yl)propanoic acid
• 2022689-66-1
• EN300-1287660

• Inchi： 1S/C7H8N2O3S/c10-4-8-5(3-7(11)12)6-1-2-9-13-6/h1-2,4-5H,3H2,(H,8,10)(H,11,12)
• InChI Key： XFTOVYNCZZCASM-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(CC(=O)O)NC=O

Computed Properties

• Exact Mass: 200.02556330g/mol
• Monoisotopic Mass: 200.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 108Ų

Additional information on 3-formamido-3-(1,2-thiazol-5-yl)propanoic acid

Research Briefing on 3-formamido-3-(1,2-thiazol-5-yl)propanoic acid (CAS: 2022689-66-1)

In recent years, the compound 3-formamido-3-(1,2-thiazol-5-yl)propanoic acid (CAS: 2022689-66-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and formamido-propanoic acid moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The primary interest in 3-formamido-3-(1,2-thiazol-5-yl)propanoic acid stems from its structural features, which make it a versatile scaffold for drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules targeting inflammatory pathways and microbial infections. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel anti-inflammatory agents, showcasing its ability to modulate cytokine production in vitro.

One of the most notable advancements involves the optimization of synthetic routes for 3-formamido-3-(1,2-thiazol-5-yl)propanoic acid. Researchers have employed green chemistry principles to enhance yield and reduce environmental impact. A recent paper in Organic Process Research & Development detailed a catalytic asymmetric synthesis method, achieving enantiomeric purity of over 99%. This breakthrough not only improves scalability but also opens doors for chiral drug development.

In terms of biological activity, preliminary in vivo studies have revealed intriguing results. A 2024 preclinical trial reported in Bioorganic & Medicinal Chemistry Letters indicated that derivatives of this compound exhibit potent inhibitory effects on bacterial efflux pumps, suggesting potential applications in combating antibiotic-resistant pathogens. However, further pharmacokinetic and toxicity profiling is required to validate these findings.

The mechanistic insights into 3-formamido-3-(1,2-thiazol-5-yl)propanoic acid are equally compelling. Computational modeling and X-ray crystallography studies have elucidated its binding interactions with target proteins, particularly those involved in oxidative stress responses. These findings, published in Nature Chemical Biology, underscore its potential as a modulator of redox-sensitive pathways, relevant to neurodegenerative diseases and cancer.

Despite these promising developments, challenges remain. The compound's solubility and metabolic stability issues have been noted in several studies, prompting ongoing research into prodrug strategies and formulation optimizations. Collaborative efforts between academia and industry, as highlighted in a recent ACS Pharmacology & Translational Science review, are addressing these limitations through structural analog design and nano-delivery systems.

In conclusion, 3-formamido-3-(1,2-thiazol-5-yl)propanoic acid represents a compelling case study in modern drug discovery. Its multifaceted applications—from anti-inflammatory therapeutics to antimicrobial adjuvants—coupled with advances in synthetic methodologies, position it as a molecule of significant interest. Future research directions should focus on translational studies to bridge the gap between bench findings and clinical applications, while addressing existing physicochemical challenges.